Cas no 1806787-17-6 (5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1806787-17-6
• MF: C₈H₄Cl₂F₅NO₃S
• MW: 360.085276603699
• CID: 4812280
• Update Time: 2025-10-29

5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C8H4Cl2F5NO3S/c9-2-3-1-4(19-8(13,14)15)5(6(11)12)16-7(3)20(10,17)18/h1,6H,2H2
• InChI Key： DSFQVFSKLSYNBA-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)N=C1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 427
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Introduction to 5-(Chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl Chloride (CAS No. 1806787-17-6)

5-(Chloromethyl)-2-()-3-()pyridine-6-sulfonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806787-17-6, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of multiple fluorinated and chlorinated functional groups, make it a valuable building block for the development of novel therapeutic agents.

The compound's molecular structure consists of a pyridine core substituted with a chloromethyl group at the 5-position, a difluoromethyl group at the 2-position, and a trifluoromethoxy group at the 3-position. Additionally, the presence of a sulfonyl chloride group at the 6-position enhances its reactivity, making it particularly useful in nucleophilic substitution reactions. These features collectively contribute to its versatility in synthetic chemistry and its potential applications in drug discovery.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of fluorine atoms into molecular structures often leads to significant improvements in pharmacokinetic properties, which are crucial for the development of effective pharmaceuticals. The compound in question exemplifies this trend, as its trifluoromethoxy and difluoromethyl substituents are likely to contribute to these desirable characteristics.

One of the most compelling aspects of 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride is its utility as a synthetic intermediate. Sulfonyl chlorides are well-known for their ability to react with a wide range of nucleophiles, including amines, alcohols, and thiols, to form stable sulfonyl derivatives. This reactivity makes it an invaluable tool for constructing complex molecular architectures. In particular, the chloromethyl group provides an opportunity for further functionalization through addition reactions or condensation reactions with various nucleophiles.

The compound's application in drug development has been explored in several recent studies. For instance, researchers have utilized this intermediate to synthesize novel pyridine-based inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate inflammatory responses without significant side effects. The fluorinated substituents are believed to play a key role in enhancing the binding affinity of these inhibitors to their target enzymes.

Another area where this compound has found utility is in the synthesis of agrochemicals. Fluorinated pyridines are known for their efficacy as intermediates in the production of herbicides and pesticides. The structural features of 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride make it an excellent candidate for developing new compounds that exhibit improved pest control properties while maintaining environmental safety.

The synthesis of this compound typically involves multi-step organic reactions that require careful control of reaction conditions. The introduction of fluorinated groups often necessitates specialized methodologies to ensure high yields and purity. Advances in synthetic chemistry have made it possible to produce this intermediate with increasing efficiency, which is essential for large-scale applications in pharmaceutical and agrochemical industries.

In conclusion, 5-(chloromethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride is a versatile and highly reactive compound with significant potential in drug discovery and agrochemical development. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new applications for fluorinated compounds, this intermediate is likely to remain at the forefront of pharmaceutical innovation.